Cas no 74199-16-9 (cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene)

• Product Name: cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene
• CAS No: 74199-16-9
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• MDL: MFCD04038934
• CID: 90625
• PubChem ID: 87559945
• Update Time: 2025-10-29

cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene Chemical and Physical Properties

Names and Identifiers

• cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene
• CIS-1,4,8,11-PERHYDROTETRAAZAPYRENE
• Cyclan glyoxal, cis-PTAP
• cis-Glyoxal-cyclam
• NSC358064
• Cyclam cis-glyoxal derivative
• D3561
• NS00120737
• SCHEMBL5529362
• 74199-16-9
• DTXSID901213083
• Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene
• 84607-93-2
• SCHEMBL5529364
• DTXSID50331058
• 1,4,8,11-tetrazatetracyclo[6.6.2.04,16.011,15]hexadecane
• 72738-47-7
• SCHEMBL5531778
• 1H,6H-3a,5a,8a,10a-Tetraazapyrene, decahydro-, trans-
• 1,4,8,11-tetraazatetracyclo[6.6.2.0?,??.0??,??]hexadecane
• NSC-358064
• CMHJBNKGPWROQM-UHFFFAOYSA-N
• 1,4,8,11-TETRAAZATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECANE
• (15S,16S)-1,4,8,11-TETRAAZATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECANE

• MDL： MFCD04038934
• Inchi： 1S/C12H22N4/c1-3-13-7-9-15-5-2-6-16-10-8-14(4-1)11(13)12(15)16/h11-12H,1-10H2
• InChI Key： CMHJBNKGPWROQM-UHFFFAOYSA-N
• SMILES： N12CCCN3CCN4CCCN(CC1)C4C23

Computed Properties

• Exact Mass: 222.18400
• Monoisotopic Mass: 222.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Experimental Properties

• Color/Form: White powder
• Density: 1.241
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 357.241°C at 760 mmHg
• Flash Point: 155.493°C
• Refractive Index: 1.645
• PSA: 30.54000
• LogP: -0.38800
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene

Comprehensive Overview of cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene (CAS No. 74199-16-9): Properties, Applications, and Research Insights

The compound cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene (CAS No. 74199-16-9) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique tetraazapyrene backbone, this compound exhibits remarkable potential in drug discovery, catalysis, and advanced material design. Its rigid polycyclic framework and nitrogen-rich architecture make it a valuable scaffold for modulating biological activity and electronic properties.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of nitrogen-doped polycyclic compounds like 74199-16-9. Researchers are particularly interested in its potential as a pharmacophore for targeting neurological disorders and inflammatory pathways. The compound's cis-configuration contributes to its stereospecific interactions with biological targets, a feature increasingly sought after in precision medicine development.

From a materials science perspective, the electron-deficient nature of cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene makes it an intriguing candidate for organic electronics. Its potential applications in organic light-emitting diodes (OLEDs) and photovoltaic materials are currently under investigation, aligning with the global push toward sustainable energy solutions. The compound's ability to participate in charge-transfer complexes could address key challenges in device efficiency and stability.

Synthetic approaches to 74199-16-9 typically involve multi-step heterocyclization strategies, with recent literature emphasizing atom-economical methods and green chemistry principles. The development of catalytic asymmetric synthesis routes remains an active area of research, particularly for obtaining enantiomerically pure forms of this structurally complex molecule. These methodological advances respond to the pharmaceutical industry's growing demand for stereochemically defined building blocks.

The compound's physicochemical properties - including its solubility profile, thermal stability, and crystallinity - have become subjects of intensive study. Researchers are employing advanced techniques like single-crystal X-ray diffraction and solid-state NMR to elucidate its molecular packing and polymorphic behavior. Such investigations are crucial for formulation development and process optimization in pharmaceutical manufacturing.

In the context of drug discovery, cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene has shown promise as a privileged structure for designing kinase inhibitors and GPCR modulators. Its three-dimensional character addresses the pharmaceutical industry's need for sp3-rich scaffolds that can improve target selectivity and reduce off-target effects. Several research groups have reported derivatives with interesting blood-brain barrier permeability, sparking interest in central nervous system drug development.

The environmental fate and biodegradation pathways of 74199-16-9 are emerging as important research topics, reflecting the chemical industry's increased focus on sustainability metrics. Computational models predicting its ecotoxicological profile are being developed alongside experimental studies evaluating its environmental persistence. These efforts align with regulatory requirements for green chemistry innovation and benign-by-design principles.

Analytical method development for cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene represents another active research frontier. Advanced chromatographic techniques coupled with high-resolution mass spectrometry are being optimized to address challenges in impurity profiling and stability testing. These methodologies are critical for ensuring quality control in both research and potential industrial applications of this compound.

Looking forward, the scientific community anticipates expanded applications of 74199-16-9 in supramolecular chemistry and molecular recognition systems. Its ability to participate in hydrogen-bonding networks and cation-π interactions makes it a compelling candidate for designing functional materials with tailored properties. The integration of machine learning approaches in studying its structure-activity relationships may accelerate discovery timelines across multiple disciplines.

As research continues to unravel the full potential of cis-Decahydro-1H,6H-3a,5a,8a,10a-tetraazapyrene, its role in addressing contemporary scientific challenges - from precision medicine to energy storage solutions - appears increasingly significant. The compound exemplifies how fundamental advances in heterocyclic chemistry can drive innovation across diverse technological domains.